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Introduction
Desethyl pirimiphos-methyl is a primary metabolite of the broad-spectrum organophosphorus

insecticide, pirimiphos-methyl.[1] As a phosphorothioate, pirimiphos-methyl is utilized

extensively for pest control in stored agricultural commodities, public health, and horticulture.[2]

[3] The parent compound, O-[2-(diethylamino)-6-methylpyrimidin-4-yl] O,O-dimethyl

phosphorothioate, undergoes metabolic transformation in various biological and environmental

systems.[4] One of the key biotransformation routes is the successive loss of the two N-ethyl

groups, leading to the formation of Desethyl pirimiphos-methyl.[1]

The presence and toxicological profile of this metabolite are of significant interest in the fields

of food safety, environmental science, and toxicology. Regulatory bodies often consider major

metabolites when establishing maximum residue limits (MRLs) for pesticides. For instance,

temporary tolerances for pirimiphos-methyl have been recommended to include the sum of the

parent compound, its oxygen analogue, and N-desethyl-pirimiphos-methyl, expressed as

pirimiphos-methyl.[2] This guide provides a comprehensive technical overview of Desethyl
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pirimiphos-methyl, from its chemical properties and formation to its toxicological implications

and analytical detection.

Chemical Identity and Physicochemical Properties
Understanding the fundamental chemical and physical characteristics of Desethyl pirimiphos-
methyl is crucial for predicting its environmental fate, designing analytical methods, and

assessing its toxicological potential.

IUPAC Name: 4-dimethoxyphosphinothioyloxy-N-ethyl-6-methylpyrimidin-2-amine[5] CAS

Number: 67018-59-1[5][6] Molecular Formula: C₉H₁₆N₃O₃PS[5][6] Molecular Weight: 277.28

g/mol [5][6]

Chemical Structure:  (Image Source: PubChem CID

6455414)

A summary of its key computed physicochemical properties is presented below. These

parameters are essential for understanding its behavior in biological and environmental

systems, such as its potential for bioaccumulation (indicated by XLogP3) and its interaction

with biological molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b165026/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-desethyl-pirimiphos-methyl
https://www.benchchem.com/product/b165026/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-desethyl-pirimiphos-methyl
https://www.benchchem.com/product/b165026/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-desethyl-pirimiphos-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/Desethyl-pirimiphos-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/Desethyl-pirimiphos-methyl
https://www.lgcstandards.com/ES/en/Pirimiphos-methyl-N-desethyl/p/DRE-CA16270300
https://pubchem.ncbi.nlm.nih.gov/compound/Desethyl-pirimiphos-methyl
https://www.lgcstandards.com/ES/en/Pirimiphos-methyl-N-desethyl/p/DRE-CA16270300
https://pubchem.ncbi.nlm.nih.gov/compound/Desethyl-pirimiphos-methyl
https://www.lgcstandards.com/ES/en/Pirimiphos-methyl-N-desethyl/p/DRE-CA16270300
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

XLogP3 3.7 PubChem[5]

Hydrogen Bond Donor Count 1 PubChem[5]

Hydrogen Bond Acceptor

Count
7 PubChem[5]

Rotatable Bond Count 6 PubChem[5]

Formation and Metabolism of Pirimiphos-methyl
Desethyl pirimiphos-methyl is not synthesized for pesticidal use; rather, it is a product of the

metabolic breakdown of its parent compound, pirimiphos-methyl. This transformation occurs in

mammals, plants, and the environment through enzymatic processes.

Metabolic Pathway
The metabolism of pirimiphos-methyl is characterized by two principal biotransformation

pathways:

Hydrolysis: Cleavage of the phosphorothioate group (the P-O-C bond) to yield the

pyrimidinol metabolite, 2-diethylamino-4-hydroxy-6-methylpyrimidine (designated as

R46382).[1][7]

N-dealkylation: The sequential removal of the ethyl groups from the diethylamino moiety on

the pyrimidine ring.[1]

The formation of Desethyl pirimiphos-methyl is a result of the second pathway, specifically

the removal of one ethyl group from the parent molecule. This N-de-ethylation is a common

metabolic reaction for xenobiotics, often mediated by cytochrome P450 enzymes in the liver of

mammals. In rats and dogs, further de-ethylation can occur, leading to the formation of 2-

amino-4-hydroxy-6-methylpyrimidine.[8]

The diagram below illustrates the primary metabolic conversion of pirimiphos-methyl to

Desethyl pirimiphos-methyl.
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Caption: Metabolic conversion of Pirimiphos-methyl to its desethyl metabolite.

Toxicological Profile and Mechanism of Action
The toxicological assessment of pesticide metabolites is critical for human health risk

assessment. While specific toxicity data for Desethyl pirimiphos-methyl is less extensive than

for the parent compound, its structural similarity and classification provide significant insights.

GHS Hazard Classification
According to aggregated information from notifications to the ECHA C&L Inventory, Desethyl
pirimiphos-methyl has the following GHS hazard classifications:

Acute Toxicity, Oral (Category 4): Harmful if swallowed (H302).[5]

Skin Irritation (Category 2): Causes skin irritation (H315).[5]

Serious Eye Damage (Category 1): Causes serious eye damage (H318).[5]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory irritation

(H335).[5]

Mechanism of Action: Cholinesterase Inhibition
Like its parent compound, Desethyl pirimiphos-methyl is an organophosphate. The primary

mechanism of toxicity for organophosphates is the inhibition of acetylcholinesterase (AChE), an

essential enzyme in the nervous system.[8]

Pirimiphos-methyl itself is a phosphorothionate, which requires metabolic activation to its

oxygen analogue (oxon) to become a potent AChE inhibitor.[9] This "desulfuration" reaction,

where the sulfur atom is replaced by an oxygen atom, is also typically carried out by

cytochrome P450 enzymes. Although not explicitly stated in the search results for the desethyl
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metabolite, it is highly probable that it also requires conversion to its corresponding oxon form

to exert significant AChE inhibition.

The inhibition of AChE leads to an accumulation of the neurotransmitter acetylcholine at nerve

synapses, causing overstimulation of the nervous system and resulting in the characteristic

signs of organophosphate poisoning. While the parent compound, pirimiphos-methyl, has

moderate acute toxicity, its primary biochemical effect is consistently noted as cholinesterase

inhibition.[2][7] It is reasonable to infer that Desethyl pirimiphos-methyl contributes to the

overall cholinesterase-inhibiting potential of pirimiphos-methyl exposure.

Analytical Methodologies for Detection
The detection and quantification of Desethyl pirimiphos-methyl are essential for monitoring

pesticide residues in food, water, and environmental samples. Due to its polarity and chemical

nature, chromatographic techniques coupled with sensitive detectors are the methods of

choice.

General Analytical Workflow
A typical analytical workflow for determining Desethyl pirimiphos-methyl residues involves

sample extraction, cleanup, and instrumental analysis. The causality behind this multi-step

process is to isolate the analyte from a complex matrix (like food or soil) and remove interfering

substances before introducing it to the sensitive analytical instrument.

The diagram below outlines a standard workflow for the analysis of pesticide metabolites.
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Sample Preparation

Instrumental Analysis

1. Sample Collection
(e.g., Grain, Water, Soil)

2. Extraction
(e.g., QuEChERS, SPE)

3. Extract Cleanup
(e.g., dSPE, Filtration)

4. LC-MS/MS or GC-MS Analysis

Final Extract

5. Data Processing &
Quantification

Click to download full resolution via product page

Caption: General workflow for the analysis of pesticide metabolites from complex matrices.

Experimental Protocol: QuEChERS Extraction and LC-
MS/MS Analysis
This protocol describes a generalized, yet robust, method for the determination of Desethyl
pirimiphos-methyl in a food matrix like wheat. The QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) method is widely adopted for pesticide residue analysis due to its

efficiency and minimal solvent usage.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b165026/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-desethyl-pirimiphos-methyl
https://www.benchchem.com/product/b165026/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-desethyl-pirimiphos-methyl
https://www.benchchem.com/product/b165026/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-desethyl-pirimiphos-methyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To quantify Desethyl pirimiphos-methyl in a wheat sample.

Materials:

Homogenized wheat sample

Acetonitrile (ACN)

Water (LC-MS grade)

Magnesium sulfate (anhydrous)

Sodium chloride

Primary Secondary Amine (PSA) sorbent

C18 sorbent

Desethyl pirimiphos-methyl analytical standard[6]

Centrifuge tubes (15 mL and 2 mL)

High-speed centrifuge

Vortex mixer

LC-MS/MS system with an electrospray ionization (ESI) source

Methodology:

Part 1: Sample Extraction (QuEChERS)

Weighing: Weigh 10 g of the homogenized wheat sample into a 50 mL centrifuge tube.

Hydration: Add 10 mL of water and vortex for 1 minute to ensure the sample is fully hydrated.

This step is crucial for efficient extraction from dry matrices.

Solvent Addition: Add 10 mL of ACN. The choice of ACN is based on its ability to effectively

extract a wide range of pesticides while minimizing the co-extraction of lipids.
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Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride. Vortex

immediately for 1 minute. The salt mixture induces phase separation between the aqueous

and organic layers and drives the polar metabolite into the ACN layer.

Centrifugation: Centrifuge at 4000 rpm for 5 minutes. This step provides a clean separation

of the ACN supernatant from the solid sample matrix.

Part 2: Dispersive Solid-Phase Extraction (dSPE) Cleanup

Aliquot Transfer: Transfer a 1 mL aliquot of the upper ACN layer into a 2 mL dSPE tube

containing 150 mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18.

Cleanup Mechanism:

PSA removes organic acids, sugars, and some fatty acids.

C18 removes non-polar interferences like fats and waxes.

Magnesium sulfate removes any residual water.

Vortex & Centrifuge: Vortex the dSPE tube for 30 seconds, then centrifuge at 10,000 rpm for

2 minutes.

Part 3: LC-MS/MS Analysis

Final Extract Preparation: Transfer the supernatant to an autosampler vial. The sample is

now ready for injection.

Chromatographic Separation:

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Methanol with 0.1% formic acid.

Gradient: A typical gradient would start at 95% A, ramping to 95% B over several minutes

to elute the analyte.
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Mass Spectrometry Detection:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM). At least two specific precursor-to-

product ion transitions should be monitored for confident identification and quantification.

The selection of these transitions must be optimized by infusing a pure standard of

Desethyl pirimiphos-methyl.

Self-Validation System: The protocol's integrity is maintained by including quality control

samples in every analytical batch. These include a procedural blank (to check for

contamination), a matrix blank (to assess interferences), a matrix-matched calibration curve (to

correct for matrix effects), and spiked samples at known concentrations (to determine accuracy

and precision).

Conclusion
Desethyl pirimiphos-methyl is a scientifically significant metabolite of the insecticide

pirimiphos-methyl. Its formation via N-de-ethylation is a key metabolic pathway in biological

systems. As an organophosphate, it is presumed to contribute to the overall toxicological

burden through the inhibition of acetylcholinesterase, and it is classified as harmful and an

irritant. For professionals in regulatory science, environmental monitoring, and food safety, the

ability to accurately detect and quantify this metabolite is paramount. The methodologies

outlined in this guide, particularly the combination of QuEChERS and LC-MS/MS, provide a

robust framework for its analysis, ensuring that risk assessments for the parent insecticide are

comprehensive and scientifically sound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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